Cas no 68003-33-8 (7-amino-4-[[(p-tolyl)sulphonyl]oxy]naphthalene-2-sulphonic acid)

• Product Name: 7-amino-4-[[(p-tolyl)sulphonyl]oxy]naphthalene-2-sulphonic acid
• CAS No: 68003-33-8
• MF: C₁₇H₁₅NO₆S₂
• MW: 393.434102296829
• CID: 968216
• PubChem ID: 106345
• Update Time: 2025-04-19

7-amino-4-[[(p-tolyl)sulphonyl]oxy]naphthalene-2-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-[[(p-tolyl)sulphonyl]oxy]naphthalene-2-sulphonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-(((4-methylphenyl)sulfonyl)oxy)-
• 7-Amino-4-(((p-tolyl)sulphonyl)oxy)naphthalene-2-sulphonic acid
• 7-amino-4-{[(4-methylphenyl)sulfonyl]oxy}naphthalene-2-sulfonic acid
• 7-Amino-4-p-toluenesulfonato-2-naphthalenesulfonic acid
• NS00036339
• EINECS 268-117-1
• DTXSID8070964
• 68003-33-8
• 7-Amino-4-[[(p-tolyl)sulfonyl]oxy]naphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 7-amino-4-[[(4-methylphenyl)sulfonyl]oxy]-
• LPDSDGMZMLAGJR-UHFFFAOYSA-N

• Inchi： 1S/C17H15NO6S2/c1-11-2-5-14(6-3-11)26(22,23)24-17-10-15(25(19,20)21)9-12-8-13(18)4-7-16(12)17/h2-10H,18H2,1H3,(H,19,20,21)
• InChI Key： LPDSDGMZMLAGJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(=CC2C=C(C=CC=21)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 393.03415
• Monoisotopic Mass: 393.03407955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 123.76